3-Bromo-4-(4-bromophenyl)-4-oxobutanoic acid
Overview
Description
“3-Bromo-4-(4-bromophenyl)-4-oxobutanoic acid” is a chemical compound. It is related to 4-Bromophenylacetic acid, which is a monocarboxylic acid . The formula for 4-Bromophenylacetic acid is C8H7BrO2 .
Molecular Structure Analysis
The molecular structure of a compound is crucial in understanding its properties and reactivity. While the specific structure of “3-Bromo-4-(4-bromophenyl)-4-oxobutanoic acid” is not available, related compounds have been analyzed using single-crystal X-ray diffraction (SCXRD) and Hirshfeld surfaces analysis .Scientific Research Applications
Synthesis and Properties
- A novel surfactant, 4-((4-bromophenyl)(dodecyl)amino)-4-oxobutanoic acid, was synthesized using a copper-catalyzed cross-coupling reaction, exhibiting premicellar aggregation below the critical micelle concentration (CMC) (Chen, Hu, & Fu, 2013).
Chemical Reactions and Derivatives
- Ethyl 4-bromo-3-oxobutanoate reacted with benzene in the presence of aluminum chloride, leading to the formation of several compounds, indicating its reactivity and potential for forming diverse chemical structures (Kato & Kimura, 1979).
- The compound played a role in the synthesis of novel heterocyclic compounds with potential antibacterial activities, demonstrating its utility in developing pharmaceutical compounds (El-Hashash, Soliman, Bakeer, Mohammed, & Hassan, 2015).
Biochemical Applications
- Derivatives of 4-substituted 2,4-dioxobutanoic acids, including 4-(4'-bromo[1,1'-biphenyl]-4-yl)-2, 4-dioxobutanoic acid, were synthesized and found to be potent inhibitors of porcine liver glycolic acid oxidase, indicating potential therapeutic applications (Williams et al., 1983).
Catalysis and Organic Synthesis
- An enantioselective domino reaction involving 4-bromo-3-oxobutanoates was developed to construct 3-amino-2-oxindoles with a quaternary stereocentre, showcasing its application in enantioselective synthesis (Wang, Li, Sha, & Wu, 2014).
Antioxidant Properties
- Nitrogen-containing bromophenols derived from marine red algae, including derivatives of 4-(2,3-dibromo-4,5-dihydroxybenzylamino)-4-oxobutanoic acid, exhibited potent scavenging activity against radicals, suggesting potential antioxidant applications (Li, Li, Gloer, & Wang, 2012).
Safety and Hazards
properties
IUPAC Name |
3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Br2O3/c11-7-3-1-6(2-4-7)10(15)8(12)5-9(13)14/h1-4,8H,5H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCFPBUQIMAENQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C(CC(=O)O)Br)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Br2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-(4-bromophenyl)-4-oxobutanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene](2-methoxyphenyl)methanamine](/img/structure/B2903748.png)
![2-Hydrazinyl-5-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]pyridine](/img/structure/B2903750.png)
![(3,4-diethoxyphenyl)(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone](/img/structure/B2903751.png)
![N-(4,5-dichlorobenzo[d]thiazol-2-yl)-7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-amine](/img/structure/B2903753.png)
![Tert-butyl 2-amino-4-azatricyclo[4.2.1.03,7]nonane-4-carboxylate;hydrochloride](/img/structure/B2903754.png)
![N-(3-fluorophenyl)-3-[6-(4-methoxyphenoxy)pyridazin-3-yl]benzamide](/img/structure/B2903764.png)
![2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]-N-(2-methylphenyl)acetamide](/img/structure/B2903765.png)
